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Compound of Interest

Compound Name: Pyridarone
CAS No.: 7035-04-3
Cat. No.: B1679943
- 7

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Pyridarone bioavailability enhancement. As Senior
Application Scientists, we understand the complexities you face in translating a promising
molecule like Pyridarone into a viable therapeutic. This guide is designed to provide you with
not just protocols, but the underlying scientific rationale to empower your experimental
decisions and troubleshoot common hurdles in improving the oral bioavailability of this
compound.

Frequently Asked Questions (FAQSs)

This section addresses the most common initial questions researchers encounter when
working with Pyridarone.

Q1: What are the known physicochemical properties of Pyridarone?

Pyridarone, chemically known as 4-(benzofuran-2-yl)pyridine, is a solid powder with a
molecular weight of 195.22 g/mol and a chemical formula of C13HINO.[1] It is known to be
soluble in dimethyl sulfoxide (DMSO).[1] While specific experimental data on its aqueous
solubility and permeability is not readily available in public literature, its structural similarity to
other pyridone-based compounds suggests it may exhibit poor agueous solubility.[2][3]

Q2: What is the predicted Biopharmaceutics Classification System (BCS) class of Pyridarone?
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To provide a working hypothesis for formulation development, we utilized in silico predictive
models. Based on its chemical structure (SMILES: clcc(c2c(o2)c2ccecc2)cnl), the predicted
agueous solubility (LogS) for Pyridarone is -3.5, indicating low solubility. The predicted Caco-2
permeability is in a range that suggests high permeability. Therefore, Pyridarone is
provisionally classified as a BCS Class Il compound.

Visualizing the Challenge: The Biopharmaceutics
Classification System

The BCS framework is a cornerstone of formulation science, categorizing drugs based on their
agueous solubility and intestinal permeability. Understanding Pyridarone's likely position within
this system is critical for selecting appropriate bioavailability enhancement strategies.
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Biopharmaceutics Classification System (BCS)

Pyridarone (Predicted)
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Caption: Workflow for Bioavailability Enhancement.
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Conclusion

Improving the oral bioavailability of Pyridarone, a likely BCS Class Il compound, hinges on
effectively addressing its low aqueous solubility. The strategies outlined in this guide—
nanoparticle formulation, amorphous solid dispersions, and lipid-based systems—offer proven
pathways to enhance its dissolution and subsequent absorption. By systematically applying
these techniques and understanding the scientific principles behind them, researchers can
significantly advance the development of Pyridarone as a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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